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Compound of Interest

Compound Name: Heptyl butyrate

Cat. No.: B1582431 Get Quote

CAS Number: 5870-93-9

Synonyms: Heptyl butanoate, Butanoic acid heptyl ester, Butyric acid heptyl ester, n-Heptyl
butyrate.[1][2]

This technical guide provides an in-depth overview of heptyl butyrate, a versatile ester

recognized for its distinct fruity aroma. The following sections detail its chemical and physical

properties, experimental protocols for its synthesis and analysis of its chemoattractant

properties, and its various industrial applications. This document is intended for researchers,

scientists, and professionals in drug development and other scientific fields who require

comprehensive information on this compound.

Physicochemical and Spectroscopic Data
Heptyl butyrate is a colorless liquid with a characteristic fruity, chamomile-like odor.[3] It is a

fatty acid ester that is naturally present in fruits such as fresh apples, plums, and babaco.[4]

The key quantitative properties of heptyl butyrate are summarized in the table below for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₁H₂₂O₂ [5]

Molecular Weight 186.29 g/mol [5][6]

CAS Number 5870-93-9 [1][5]

Appearance Colorless liquid [5][7]

Melting Point -57.5 °C to -58 °C [6][7]

Boiling Point 225-226 °C at 760 mmHg [5][6][7]

Density 0.864 g/mL at 25 °C [6]

Refractive Index n20/D 1.419 - 1.423 [1][5]

Flash Point 91 °C (195.8 °F) - closed cup [2][6]

Purity ≥98% [6]

Solubility Slightly soluble in water [7]

FEMA Number 2549 [6][7]

Experimental Protocols
While heptyl butyrate does not have prominent applications in drug development involving

specific signaling pathways, it is a subject of interest in chemical synthesis and ecological

research. The following protocols provide detailed methodologies for its synthesis and for

evaluating its well-documented chemoattractant properties.

Synthesis via Fischer Esterification
Heptyl butyrate can be synthesized through the Fischer esterification of butanoic acid and 1-

heptanol, a reaction catalyzed by a strong acid.

Materials:

1-heptanol

Butanoic acid
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Concentrated sulfuric acid (H₂SO₄) or other acid catalyst like p-toluenesulfonic acid

Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated aqueous sodium chloride)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle

Separatory funnel

Erlenmeyer flask

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine 1-heptanol, a molar excess of butanoic

acid (e.g., 1.2 equivalents), and toluene.

Catalyst Addition: With stirring, cautiously add a catalytic amount of concentrated sulfuric

acid to the mixture.

Reflux and Water Removal: Attach a Dean-Stark apparatus and a reflux condenser to the

flask. Heat the mixture to reflux. The toluene-water azeotrope will distill and collect in the

Dean-Stark trap, effectively removing water and driving the reaction towards the formation of

the ester.
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Reaction Monitoring: Continue the reflux until no more water is collected in the trap, which

typically takes 2-4 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Work-up:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with a saturated sodium bicarbonate solution to

neutralize the acid catalyst and any unreacted butanoic acid (caution: CO₂ evolution),

water, and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter off the drying agent and remove the toluene using a rotary evaporator.

Purification: The crude heptyl butyrate can be purified by fractional distillation under

reduced pressure to yield the pure product.

Protocol for Evaluating Chemoattractant Properties for
Vespula species (Yellowjackets)
Heptyl butyrate is a known potent attractant for several species of yellowjackets. The following

protocol outlines a typical field experiment to evaluate its efficacy.

Materials:

Commercial wasp traps (e.g., Trappit Dome traps)

Heptyl butyrate

A suitable solvent or carrier (e.g., mineral oil)

Acetic acid solution (e.g., 0.5%) as a potential co-attractant

Drowning solution (water with a surfactant)
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Polyethylene caps or other dispensing devices

Field site with a known population of yellowjackets

Procedure:

Trap Preparation:

Prepare the drowning solution and add it to the base of the traps.

For the attractant, prepare different formulations to be tested. For example:

Treatment 1: 1 ml of heptyl butyrate in a dispenser.

Treatment 2: 1 ml of heptyl butyrate combined with a 0.5% acetic acid drowning

solution.

Control: A trap with only the drowning solution.

Experimental Design:

Set up the traps in the field, ensuring they are placed at a standardized height (e.g., 1-1.5

meters above the ground) and are sufficiently spaced apart (e.g., >10 meters) to avoid

interference.

Use a randomized block design to account for spatial variability in the wasp population.

Data Collection:

Check the traps at regular intervals (e.g., daily or every few days).

Count and identify the species of trapped wasps.

Data Analysis:

Analyze the trap capture data using appropriate statistical methods (e.g., ANOVA followed

by a post-hoc test like Tukey's) to compare the effectiveness of the different treatments.
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Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

heptyl butyrate.
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Caption: Workflow for the synthesis and purification of heptyl butyrate.

Applications
Heptyl butyrate's primary applications stem from its distinct sensory properties and its role as

a semiochemical.

Flavors and Fragrances: Due to its fruity aroma, heptyl butyrate is used as a flavoring agent

in a variety of food products and as a fragrance component in perfumes, cosmetics, and

personal care items.[5]

Pest Management: It is a highly effective attractant for certain species of yellowjackets

(Vespula spp.).[8] This property is leveraged in commercial lures for trapping and monitoring

these pest insects, offering a targeted approach that generally does not attract beneficial

insects like honeybees.[4]

Chemical Research: In analytical chemistry, heptyl butyrate can be used as a standard for

the identification and quantification of other compounds.[5] It also serves as a solvent and an

intermediate in various organic syntheses.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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